Cas no 1393102-00-5 (1-(3-methyl-4-nitro-1H-pyrazol-1-yl)cyclopropanecarboxylic acid)

• Product Name: 1-(3-methyl-4-nitro-1H-pyrazol-1-yl)cyclopropanecarboxylic acid
• CAS No: 1393102-00-5
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 2111299
• Update Time: 2023-11-19

1-(3-methyl-4-nitro-1H-pyrazol-1-yl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-4-nitro-1H-pyrazol-1-yl)Cyclopropanecarboxylic acid
• CID 129322664
• Cyclopropanecarboxylic acid, 1-(3-methyl-4-nitro-1H-pyrazol-1-yl)-
• 1-(3-methyl-4-nitro-1H-pyrazol-1-yl)cyclopropanecarboxylic acid

• Inchi： 1S/C8H9N3O4/c1-5-6(11(14)15)4-10(9-5)8(2-3-8)7(12)13/h4H,2-3H2,1H3,(H,12,13)
• InChI Key： RIVYISYXOPOPPI-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N1C=C(C(C)=N1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Topological Polar Surface Area: 101